2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid

• IUPAC Name: 2-(2,5-dimethylpyrrol-1-yl)benzoic acid
• InChI: InChI=1S/C13H13NO2/c1-9-7-8-10(2)14(9)12-6-4-3-5-11(12)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key: ZLYUUANOICYAAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=CC=C2C(=O)O)C
• Molecular Formula: C13H13NO2
• DSSTOX Substance ID: DTXSID20303585
• Molecular Weight: 215.25 g/mol
• CAS RN: 92028-57-4

Description

“2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid” is a chemical compound with the empirical formula C13H13NO2. It has a molecular weight of 215.25. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H13NO2/c1-9-7-8-10(2)14(9)12-6-4-3-5-11(12)13(15)16/h3-8H,1-2H3,(H,15,16). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

The research into compounds containing pyrrole units, like 2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid, contributes significantly to the understanding of their chemical and physical properties. For example, studies on the chemistry of benzimidazolyl-pyridines and benzthiazolyl-pyridines elucidate the preparation, properties, and potential applications of such compounds, including their spectroscopic properties and biological activity. These insights are foundational for exploring novel analogues and derivatives with enhanced properties or specific functionalities (Boča, Jameson, & Linert, 2011).

Biological Activity and Pharmacokinetics

The study of benzoic acid derivatives, closely related to this compound, reveals their biological activities and pharmacokinetics. This includes investigating their role as food and feed additives that can regulate gut functions. Benzoic acid and its derivatives demonstrate a capacity to improve gut health through various mechanisms, such as enzyme activity regulation and microbiota modulation (Mao, Yang, Chen, Yu, & He, 2019). Such studies are crucial for developing new dietary supplements or therapeutic agents.

Antituberculosis and Antimicrobial Properties

Research into organotin(IV) complexes, including those with carboxylic acids like this compound, underscores their promising antituberculosis and antimicrobial activities. These complexes exhibit significant biological activity, suggesting potential for developing new antituberculosis drugs and antimicrobial agents, highlighting the importance of structural diversity and the nature of the ligand environment in determining their efficacy (Iqbal, Ali, & Shahzadi, 2015).

Environmental and Health Impacts

The study of benzoic acid's derivatives in environmental contexts, such as their role in the degradation of pollutants in wastewater treatment, exemplifies their utility in addressing environmental challenges. Understanding the behavior of these compounds in various conditions can lead to improved methods for treating industrial waste, thereby mitigating environmental and health impacts (Garg & Prasad, 2017).

Mechanism of Action

While the specific mechanism of action for “2-(2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid” is not available, related compounds have been evaluated for their biological activity. For instance, some compounds have shown appreciable action against DHFR and enoyl ACP reductase enzymes.

Safety and Hazards

The compound is classified as an Eye Irritant (Category 2) under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Precautionary measures include avoiding eye contact and seeking medical attention if irritation persists.